Testosterone glucuronide

Specification

• Description: Testosterone glucuronide belongs to the class of organic compounds known as steroid glucuronide conjugates. These are sterol lipids containing a glucuronide moiety linked to the steroid skeleton. Thus, testosterone glucuronide is considered to be a steroid conjugate lipid molecule. Testosterone glucuronide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Testosterone glucuronide has been found throughout most human tissues, and has also been detected in multiple biofluids, such as semen, urine, and blood. Within the cell, testosterone glucuronide is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. Testosterone glucuronide can be biosynthesized from testosterone; which is mediated by the enzyme UDP-glucuronosyltransferase 2B17. In humans, testosterone glucuronide is involved in the androgen and estrogen metabolism pathway. Testosterone glucuronide is also involved in a couple of metabolic disorders, which include 17-Beta hydroxysteroid dehydrogenase III deficiency and aromatase deficiency.; Testosterone 17-glucosiduronic acid is a steroid glucosiduronic that is testosterone carrying a glucosiduronic acid residue at position 17. It has a role as a human metabolite. It is a 3-oxo steroid, a beta-D-glucosiduronic acid, an enone and a steroid glucosiduronic acid. It derives from a testosterone. It is a conjugate acid of a testosterone 17-O-(beta-D-glucuronide)(1-).
• CAS No.: 1180-25-2
• Molecular Formula: C25H36O8
• Molecular Weight: 464.5 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-6-[[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C25H36O8/c1-24-9-7-13(26)11-12(24)3-4-14-15-5-6-17(25(15,2)10-8-16(14)24)32-23-20(29)18(27)19(28)21(33-23)22(30)31/h11,14-21,23,27-29H,3-10H2,1-2H3,(H,30,31)/t14-,15-,16-,17-,18-,19-,20+,21-,23+,24-,25-/m0/s1
• Standard InChI Key: NIKZPECGCSUSBV-HMAFJQTKSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)CCC5=CC(=O)CC[C@]35C
• SMILES: CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=CC(=O)CCC35C
• Canonical SMILES: CC12CCC3C(C1CCC2OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=CC(=O)CCC35C
• Melting Point: 155-156°C